Cas no 112822-91-0 (3-Quinolinecarboxylicacid, 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methyl-4-oxo-, ethyl ester)

• Product Name: 3-Quinolinecarboxylicacid, 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methyl-4-oxo-, ethyl ester
• CAS No: 112822-91-0
• MF: C₁₃H₁₁F₂NO
• MW: 235.229350328445
• CID: 129931
• PubChem ID: 53422423
• Update Time: 2025-05-22

3-Quinolinecarboxylicacid, 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylicacid, 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methyl-4-oxo-, ethyl ester
• 1-CYCLOPROPYL-4-OXO-6,7-DIFLUORO-8-METHYL-QUINOLIN
• 1-cyclopropyl-6,7-difluoro-8-methylquinolin-4-one
• ethyl 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-m
• Ethyl 1-Cyclopropyl-6,7-difluoro-1,4-dihydro-8-methyl-4-oxoquinoline-3-carboxylate
• ethyl 1-cyclopropyl-6,7-difluoro-8-methyl-1,4-dihydro-4-oxoquinoline-3carboxylate
• Ethyl 1-cyclopropyl-6,7-difluoro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
• 1-Cyclopropyl-6,7-difluoro-8-methylquinolin-4(1H)-one
• 3-Quinolinecarboxylic acid, 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-Methyl-4-oxo-, ethyl ester
• SB70111
• 112822-91-0
• DTXSID60698083
• 1-Cyclopropyl-6,7-Difluoro-8-Methyl-4(1H)-Quinolinone

• Inchi： 1S/C13H11F2NO/c1-7-12(15)10(14)6-9-11(17)4-5-16(13(7)9)8-2-3-8/h4-6,8H,2-3H2,1H3
• InChI Key： DQIOJVYKKSEGOW-UHFFFAOYSA-N
• SMILES： FC1C(=CC2C(C=CN(C=2C=1C)C1CC1)=O)F

Computed Properties

• Exact Mass: 235.08100
• Monoisotopic Mass: 235.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 22.00000
• LogP: 2.92300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 3-Quinolinecarboxylicacid, 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methyl-4-oxo-, ethyl ester

Comprehensive Overview of 3-Quinolinecarboxylic acid, 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methyl-4-oxo-, ethyl ester (CAS No. 112822-91-0)

3-Quinolinecarboxylic acid, 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methyl-4-oxo-, ethyl ester (CAS No. 112822-91-0) is a specialized organic compound belonging to the quinoline derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including the cyclopropyl and difluoro substituents, which enhance its biological activity and stability. Researchers and industry professionals often search for terms like "quinoline derivatives synthesis", "ethyl ester applications", and "fluoroquinolone analogs" to explore its potential uses.

The molecular structure of 3-Quinolinecarboxylic acid, 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methyl-4-oxo-, ethyl ester includes a quinoline core modified with a cyclopropyl group at the 1-position and difluoro substitutions at the 6,7-positions. These modifications are critical for its interaction with biological targets, making it a subject of interest in drug discovery. Searches related to "quinoline-based drug design" and "fluorinated heterocycles" highlight the growing demand for such compounds in modern therapeutics.

In recent years, the compound has been studied for its potential applications in antibacterial and antifungal agents, aligning with the global focus on combating antimicrobial resistance (AMR). Keywords like "AMR solutions" and "new antibacterial compounds" reflect user interest in innovative treatments. The ethyl ester moiety further enhances its bioavailability, a feature often explored in "prodrug development" research.

From a synthetic chemistry perspective, the preparation of 3-Quinolinecarboxylic acid, 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methyl-4-oxo-, ethyl ester involves multi-step reactions, including cyclization, fluorination, and esterification. These processes are frequently searched under terms like "heterocyclic compound synthesis" and "fluoroquinolone preparation". The compound's purity and yield are critical for its application, driving queries around "analytical methods for quinoline derivatives" and "HPLC purification techniques".

Beyond pharmaceuticals, this compound is also explored in material science for its potential in organic electronics and catalysis. Searches such as "quinoline-based materials" and "fluorinated catalysts" indicate its versatility. Its stability under various conditions makes it a candidate for high-performance coatings and sensors, topics gaining traction in industrial applications.

Environmental and regulatory considerations are also paramount. Researchers often inquire about "green chemistry approaches" for synthesizing such compounds and their "ecological impact". The compound's biodegradability and toxicity profile are under scrutiny, aligning with the broader trend of sustainable chemistry.

In summary, 3-Quinolinecarboxylic acid, 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methyl-4-oxo-, ethyl ester (CAS No. 112822-91-0) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, as evidenced by popular search terms like "quinoline derivatives 2023" and "emerging heterocyclic compounds". Future studies will likely focus on optimizing its synthesis and expanding its utility in cutting-edge technologies.